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Compound of Interest

Compound Name: 3-Pentenenitrile

Cat. No.: B094367

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational plans, and disposal procedures for 3-Pentenenitrile, ensuring laboratory safety
and minimizing risk.

I. Hazard Identification and Quantitative Data

3-Pentenenitrile is a flammable and toxic liquid that requires careful handling.[1][2] Prolonged
exposure may lead to delayed cyanide poisoning.[1][3][4] It is harmful if swallowed and toxic if
it comes into contact with the skin or is inhaled.[2]

Physical and Chemical Properties
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Property Value Source
Appearance Clear colorless to amber liquid [1114]
Boiling Point 144 - 147 °C (291 - 297 °F) [1][4]
Flash Point 40 °C (104 °F) (closed cup) [11[31[5]
Vapor Pressure 4.05 mmHg [6]
33.2hPaat50 °C [5]
213 hPa at 100 °C [5]
Specific Gravity 0.83 at 39°F
Water Solubility <1 mg/mL at 66°F [4]
Toxicological Data
Endpoint Value Species Route Source
LC50 420 ppm/4h Rat Inhalation [3][6]
Acute Toxicity
Estimate 500.1 mg/kg Oral [5]
Acute Toxicity )
Estimate 3 mg/l (4h) Inhalation [5]

No specific occupational exposure limits for 3-Pentenenitrile have been established.[5]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure. All personnel handling 3-
Pentenenitrile must use the following equipment.
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Protection Type

Required Equipment

Specifications & Best
Practices

Respiratory Protection

NIOSH-approved Respirator

A respirator with a filter type
ABEK is recommended,
especially when vapors or
aerosols may be generated.[5]
All respirator use must be in
accordance with a
comprehensive respiratory

protection program.

Hand Protection

Chemical-resistant Gloves

Nitrile or butyl rubber gloves
are recommended.[7][8] Given
the lack of specific
breakthrough time data for 3-
Pentenenitrile, it is crucial to
inspect gloves for any signs of
degradation and to change
them immediately after any
splash or suspected contact.
For prolonged or direct
contact, consider double-

gloving.[9]

Eye and Face Protection

Safety Glasses with Side
Shields & Face Shield

Safety glasses are mandatory
for all work with this chemical.
[10] A face shield should be
worn in addition to safety
glasses when there is a risk of

splashing.[9]

Body Protection

Flame-resistant and Antistatic

Laboratory Coat

A flame-retardant and
antistatic lab coat is required to
protect against fire hazards

and chemical splashes.[5]

General Clothing

Long Pants and Closed-toe

Shoes

To protect the skin from
potential spills, long pants and

fully enclosed, chemical-
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resistant footwear must be

worn.[9]

lll. Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining a safe laboratory environment.

Handling:

Ventilation: All work with 3-Pentenenitrile must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5][9]

e Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[10]
¢ Aerosol Prevention: Avoid the formation of vapors and aerosols.[5]

« Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools
and explosion-proof equipment.[11] Grounding and bonding of containers and receiving
equipment is necessary to prevent static discharge.[11]

e Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be removed
immediately and laundered before reuse.[5]

Storage:
o Container: Keep the container tightly closed in a cool, dry, and well-ventilated place.[5][10]
e Incompatibilities: Store away from strong oxidizing agents and strong bases.[5]

» Security: Store in a locked area accessible only to authorized personnel.[5]

IV. Emergency Procedures: First Aid and Spill
Response

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures:
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e General Advice: First-aiders should protect themselves. If exposure occurs, move the victim
to fresh air. Call a poison center or doctor for medical advice.[5]

 Inhalation: Move the person to fresh air immediately. If breathing has stopped, perform
artificial respiration. Seek immediate medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with
plenty of water for at least 15 minutes.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical
attention.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[5]

Spill Response Workflow

Spill response workflow for 3-Pentenenitrile.

V. Disposal Plan

All waste containing 3-Pentenenitrile must be treated as hazardous waste. Do not dispose of
this chemical down the drain or in regular trash.

Step-by-Step Disposal Protocol:

o Waste Segregation: Collect all waste containing 3-Pentenenitrile, including the pure
compound, solutions, and contaminated materials (e.g., pipette tips, absorbent pads,
gloves), in a dedicated and compatible hazardous waste container.[12]

» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "3-Pentenenitrile,” and an indication of the hazards (e.g., "Toxic,"
"Flammable").[12]

o Container Management: Keep the waste container tightly closed except when adding waste.
[12] Store the sealed container in a designated, well-ventilated hazardous waste
accumulation area, preferably within a secondary containment bin.[12]
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» Disposal Request: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow your
institution's specific procedures for waste pickup.

Standard Operating Procedure (SOP) for Handling 3-Pentenenitrile
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1. Preparation

Review SDS and SOP

:
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Verify Eyewash/Shower Accessibility

2. Harvldling & Use

Transfer Chemical Carefully

:

Perform Experiment
3. Waste Collection l
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Segregate Hazardous Waste Keep Container Closed When Not in Use

:

Label Waste Container Correctly

4. Post-Experiment Cleahup

Decontaminate Work Surface

:
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:

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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